Cas no 93433-44-4 (1-Butanone, 1-(1,2-dihydro-5-acenaphthylenyl)-)

• Product Name: 1-Butanone, 1-(1,2-dihydro-5-acenaphthylenyl)-
• CAS No: 93433-44-4
• MF: C₁₆H₁₆O
• MW: 224.3
• CID: 5520199
• PubChem ID: 3729688
• Update Time: 2025-05-26

1-Butanone, 1-(1,2-dihydro-5-acenaphthylenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(1,2-dihydro-5-acenaphthylenyl)-
• G69824
• 1-(1,2-Dihydroacenaphthylen-5-yl)-1-butanone
• MFCD00959398
• 1-(1,2-dihydroacenaphthylen-5-yl)butan-1-one
• 93433-44-4
• SY312840

• Inchi： 1S/C16H16O/c1-2-4-15(17)13-10-9-12-8-7-11-5-3-6-14(13)16(11)12/h3,5-6,9-10H,2,4,7-8H2,1H3
• InChI Key： RLLAFRUVHLAKOC-UHFFFAOYSA-N
• SMILES： C(C1=C2C3=C(C=C1)CCC3=CC=C2)(=O)CCC

Computed Properties

• Exact Mass: 224.120115130g/mol
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones

Additional information on 1-Butanone, 1-(1,2-dihydro-5-acenaphthylenyl)-

Comprehensive Overview of 1-Butanone, 1-(1,2-dihydro-5-acenaphthylenyl)- (CAS No. 93433-44-4)

1-Butanone, 1-(1,2-dihydro-5-acenaphthylenyl)- (CAS No. 93433-44-4) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique molecular structure combining a butanone moiety with a dihydroacenaphthylene group, is widely utilized in advanced research and industrial applications. Its distinct properties make it a valuable intermediate in the synthesis of complex organic molecules, particularly in the development of novel materials and functional chemicals.

The growing interest in 1-Butanone, 1-(1,2-dihydro-5-acenaphthylenyl)- is driven by its potential applications in high-performance polymers, liquid crystals, and other advanced materials. Researchers are particularly intrigued by its ability to act as a building block for aromatic hydrocarbons and polycyclic compounds, which are essential in the creation of lightweight, durable materials for aerospace, electronics, and renewable energy technologies. As industries increasingly prioritize sustainability, the demand for eco-friendly synthetic routes involving this compound has also risen.

One of the most frequently searched questions about CAS No. 93433-44-4 revolves around its synthesis and purification methods. Modern techniques, such as catalytic hydrogenation and Grignard reactions, are often employed to produce this compound with high purity and yield. Additionally, its stability under various conditions makes it a reliable candidate for long-term storage and transportation, addressing concerns raised by manufacturers and logistics providers.

Another hot topic in the scientific community is the role of 1-Butanone, 1-(1,2-dihydro-5-acenaphthylenyl)- in the development of organic semiconductors. With the rapid advancement of flexible electronics and wearable devices, this compound's unique electronic properties are being explored to enhance charge transport and device efficiency. Its compatibility with solution-processable techniques further positions it as a key component in next-generation electronic materials.

From an environmental perspective, the biodegradability and toxicity profile of 1-Butanone, 1-(1,2-dihydro-5-acenaphthylenyl)- are subjects of ongoing research. Regulatory bodies and industry stakeholders are keen to ensure that its use aligns with global sustainability goals. Recent studies have focused on optimizing its production processes to minimize waste and energy consumption, reflecting the broader shift toward green chemistry principles.

In summary, 1-Butanone, 1-(1,2-dihydro-5-acenaphthylenyl)- (CAS No. 93433-44-4) is a versatile and high-value compound with wide-ranging applications in cutting-edge technologies. Its significance in material science, coupled with its potential for sustainable innovation, ensures its continued relevance in both academic and industrial settings. As research progresses, this compound is expected to play an even greater role in shaping the future of advanced materials and electronic devices.